Cas no 16436-00-3 (Octyl 3-Oxobutanoate)

Octyl 3-Oxobutanoate Properties

Names and Identifiers

• Butanoicacid, 3-oxo-, octyl ester
• N-OCTYL ACETOACETATE
• Octyl 3-oxobutanoate
• <i>n<
• Acetoacetic Acid n-Octyl Ester
• i>-Octyl Acetoacetate
• Einecs 240-491-0
• octyl acetoacetate
• LABOTEST-BB LTBB001310
• Acetoaceticacidoctylester
• 3-Oxobutanoic acid octyl ester
• +Expand

• InChIKey： IKYDDBGYKFPTGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22O3/c1-3-4-5-6-7-8-9-15-12(14)10-11(2)13/h3-10H2,1-2H3
• SMILES： CCCCCCCCOC(=O)CC(=O)C

Computed Properties

• Exact Mass: 214.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Heavy Atom Count: 15
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 2.86920
• PSA: 43.37000
• Refractive Index: 1.4380-1.4420
• Boiling Point: 198°C/150mmHg(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,94 g/cm3

Octyl 3-Oxobutanoate Security Information

• Symbol: GHS07
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• HazardClass：IRRITANT

Octyl 3-Oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone